Cas no 1804688-48-9 (5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid
• CAS No: 1804688-48-9
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4918551
• Update Time: 2025-06-13

5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid
• 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H5F2NO3/c8-6(9)3-2-10-4(7(12)13)1-5(3)11/h1-2,6H,(H,10,11)(H,12,13)
• InChI Key： SISSNAYBLHHZLK-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=O)O)=CC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Additional information on 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid

Research Brief on 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid (CAS: 1804688-48-9)

5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid (CAS: 1804688-48-9) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of enzyme inhibition and drug discovery.

The synthesis of 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid has been optimized through multi-step organic reactions, including halogenation, hydroxylation, and carboxylation. Researchers have reported high yields and purity levels, making it a viable candidate for large-scale production. Its structural features, such as the presence of a difluoromethyl group, are believed to enhance metabolic stability and bioavailability, which are critical factors in drug development.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown moderate activity against kinases and dehydrogenases, which are often targeted in cancer and autoimmune therapies. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.

Recent advancements in computational chemistry have also facilitated the exploration of 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid's binding affinity to various protein targets. Molecular docking simulations indicate favorable interactions with active sites of enzymes, supporting its role as a potential lead compound. These findings are complemented by pharmacokinetic studies, which highlight its favorable absorption and distribution profiles.

The compound's stability under physiological conditions has been another area of investigation. Stability studies conducted at varying pH levels and temperatures have demonstrated its robustness, suggesting suitability for oral and parenteral formulations. Additionally, its compatibility with common excipients has been confirmed, paving the way for formulation development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Researchers are exploring structural modifications to enhance its specificity and reduce potential toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylic acid (CAS: 1804688-48-9) represents a promising candidate in the realm of drug discovery. Its unique chemical properties and biological activities make it a valuable subject of ongoing research. Future studies will likely focus on its therapeutic applications, formulation development, and clinical evaluation, with the ultimate goal of addressing unmet medical needs.